Cas no 1806985-31-8 (4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine
• CAS No: 1806985-31-8
• MF: C₇H₄ClF₂IN₂O₂
• MW: 348.473139762878
• CID: 4892179
• Update Time: 2025-05-23

4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine

• Inchi： 1S/C7H4ClF2IN2O2/c8-1-3-4(11)2-12-7(13(14)15)5(3)6(9)10/h2,6H,1H2
• InChI Key： DMMSFOVQATYFPF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine

4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine (CAS No. 1806985-31-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of chemical synthesis, materials science, and pharmacology. This compound is characterized by its pyridine ring, which serves as the central framework, and the presence of multiple substituents that confer unique chemical properties. The chloromethyl, difluoromethyl, and iodo groups attached to the pyridine ring contribute to its reactivity, stability, and potential applications in various industries.

Recent studies have highlighted the importance of 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and high-performance composites. The nitro group at the 2-position of the pyridine ring plays a critical role in determining the electronic properties of the molecule, making it a valuable component in the design of functional materials for electronic applications.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug development. Its ability to undergo various substitution reactions has made it a key player in the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, opening new avenues for drug discovery.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. These developments have significantly enhanced the scalability of this compound for industrial applications.

From an environmental perspective, understanding the behavior of 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, but further research is needed to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-nitropyridine (CAS No. 1806985-31-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an even more significant role in shaping future innovations.